Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[3-(aminomethyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxylate
• InChI: InChI=1S/C11H18N4O3/c1-11(2,3)17-10(16)15-5-7(6-15)9-13-8(4-12)14-18-9/h7H,4-6,12H2,1-3H3
• InChI Key: AWUQPEMHIGTJIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)C2=NC(=NO2)CN
• Molecular Formula: C11H18N4O3
• Molecular Weight: 254.29 g/mol

Description

“Tert-butyl 3-(3-(aminomethyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxylate” is a complex organic compound. It contains an azetidine ring, which is a four-membered cyclic amine, and a 1,2,4-oxadiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the azetidine ring and the 1,2,4-oxadiazole ring in separate steps, followed by their connection via an aminomethyl group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction step.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the azetidine and 1,2,4-oxadiazole rings, as well as the tert-butyl and carboxylate groups. The spatial arrangement of these groups could have significant effects on the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the azetidine and 1,2,4-oxadiazole rings, as well as the aminomethyl and carboxylate groups. These functional groups could participate in a variety of chemical reactions, including nucleophilic substitutions, eliminations, and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate group could enhance its solubility in polar solvents, while the nonpolar tert-butyl group could enhance its solubility in nonpolar solvents.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs bearing N-phenylmaleimide and N-phenylsuccinimide moieties have shown antitumor activity towards a panel of 11 cell lines in vitro, highlighting the therapeutic potential of oxadiazole derivatives (Maftei et al., 2013). Furthermore, the enzymatic C-Demethylation of a novel dipeptidyl peptidase-4 inhibitor containing an oxadiazole ring, investigated using a hepatic microsomal system, suggests the relevance of such compounds in metabolic studies (Yoo et al., 2008).

Structural Modification and Analysis

The synthesis and structural modification of tert-butyl ester of 7α-chloro-2-(N,N-dimethylaminomethylene)-3-methyl-1,1-dioxoceph-3-em-4-carboxylic acid show the potential for creating novel compounds with modified biological activities, indicating the versatility of oxadiazole and azetidine scaffolds in drug development (Vorona et al., 2007).

Application in Ligand Development

The development of ligands for nicotinic receptors using a Stille coupling method to synthesize an analogue of A-85380, demonstrates the application of azetidine-containing compounds in neuropharmacology, suggesting their potential in developing treatments for neurological disorders (Karimi & Långström, 2002).